Cas no 896120-69-7 (4-Fluoro-2,6-dimethylbenzoyl chloride)

• Product Name: 4-Fluoro-2,6-dimethylbenzoyl chloride
• CAS No: 896120-69-7
• MF: C₉H₈ClFO
• MW: 186.610625267029
• MDL: MFCD04972840
• CID: 1077627
• PubChem ID: 40427122
• Update Time: 2025-06-12

4-Fluoro-2,6-dimethylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2,6-dimethylbenzoyl chloride
• 2,6-DIMETHYL-4-FLUOROBENZOYL CHLORIDE
• BENZOYL CHLORIDE,4-FLUORO-2,6-DIMETHYL-
• 896120-69-7
• MFCD04972840
• SCHEMBL3237819
• RIJZJWFWYZXZML-UHFFFAOYSA-N
• 4-Fluoro-2,6-dimethylbenzoylchloride
• AKOS006294677

• MDL： MFCD04972840
• Inchi： 1S/C9H8ClFO/c1-5-3-7(11)4-6(2)8(5)9(10)12/h3-4H,1-2H3
• InChI Key： RIJZJWFWYZXZML-UHFFFAOYSA-N
• SMILES： ClC(C1C(C)=CC(=CC=1C)F)=O

Computed Properties

• Exact Mass: 186.0247707g/mol
• Monoisotopic Mass: 186.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Fluoro-2,6-dimethylbenzoyl chloride

4-Fluoro-2,6-dimethylbenzoyl Chloride (CAS No. 896120-69-7): An Overview and Recent Advances

4-Fluoro-2,6-dimethylbenzoyl chloride (CAS No. 896120-69-7) is a versatile chemical compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted benzene ring with two methyl groups and a chlorocarbonyl group. The combination of these functional groups endows the compound with a range of valuable properties, making it an essential building block in various chemical processes.

The chemical formula of 4-Fluoro-2,6-dimethylbenzoyl chloride is C₁₀H₉ClFO₂. It is a colorless to pale yellow liquid with a molecular weight of 205.63 g/mol. The compound is highly reactive due to the presence of the chlorocarbonyl group, which can readily undergo nucleophilic acyl substitution reactions. This reactivity makes it an excellent reagent for the synthesis of various derivatives, including amides, esters, and thioesters.

In recent years, 4-Fluoro-2,6-dimethylbenzoyl chloride has been extensively studied for its applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel drugs and drug candidates. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of fluoro-substituted benzoyl derivatives with potent anti-inflammatory properties. These derivatives were found to exhibit selective inhibition of cyclooxygenase-2 (COX-2), making them promising candidates for the development of new anti-inflammatory drugs.

Beyond pharmaceutical applications, 4-Fluoro-2,6-dimethylbenzoyl chloride has also found utility in materials science. Its unique electronic properties make it suitable for the synthesis of functional materials with applications in electronics and optoelectronics. A recent study published in Advanced Materials demonstrated the use of this compound as a precursor for the synthesis of fluorinated polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in high-performance coatings and adhesives.

The synthetic versatility of 4-Fluoro-2,6-dimethylbenzoyl chloride is further highlighted by its role in organic synthesis. The compound can be used as a key intermediate in the preparation of complex organic molecules, including natural products and bioactive compounds. For example, a study published in Tetrahedron Letters described a novel synthetic route to fluoro-substituted benzoyl derivatives using 4-Fluoro-2,6-dimethylbenzoyl chloride. This route was found to be highly efficient and scalable, making it suitable for industrial applications.

The safety and handling of 4-Fluoro-2,6-dimethylbenzoyl chloride are important considerations for researchers and industrial users. The compound is known to be reactive and can release toxic fumes when heated or exposed to moisture. Therefore, it should be handled with appropriate personal protective equipment (PPE) and stored in a cool, dry place away from incompatible materials. Additionally, proper disposal methods should be followed to ensure environmental safety.

In conclusion, 4-Fluoro-2,6-dimethylbenzoyl chloride (CAS No. 896120-69-7) is a valuable chemical compound with a wide range of applications in pharmaceutical research, materials science, and organic synthesis. Its unique molecular structure and reactivity make it an essential building block for the development of novel drugs and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.